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Compound of Interest

Compound Name: Azane;2-methoxyethanol

Cat. No.: B8223978

Get Quote

The historical ubiquity of 2-methoxyethanol in drug synthesis stems from its unique molecular

architecture. Featuring both a protic hydroxyl group and an aprotic ether linkage, it acts as a

universal bridge between immiscible polar and non-polar precursors. However, this same

amphiphilic nature makes it stubbornly persistent within the crystal lattices of Active

Pharmaceutical Ingredients (APIs), necessitating aggressive drying or purging steps.

Table 1: Key Physicochemical Properties of 2-Methoxyethanol
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Property Value
Clinical / Analytical
Significance

CAS Number 109-86-4
Unique identifier for regulatory

tracking[4].

Molecular Formula C3H8O2

Low molecular weight

facilitates rapid dermal and

inhalation absorption[5].

Molecular Weight 76.09 g/mol

Highly volatile, posing severe

occupational inhalation

risks[1].

Boiling Point 124–125 °C

High boiling point relative to

water complicates standard

headspace GC analysis[6].

Density 0.965 g/mL at 25 °C
Slightly less dense than

water[6].

Solubility
Miscible in water, ethanol,

acetone

Strong hydrogen bonding with

water lowers its headspace

partition coefficient[6].

Section 2: Metabolic Pathway & Mechanistic
Toxicology
The toxicity of 2-methoxyethanol is not inherent to the parent molecule but is entirely driven by

its metabolic activation in vivo. Understanding this causality is crucial for toxicologists and risk

assessors.

Upon systemic absorption, 2-methoxyethanol is rapidly oxidized by alcohol dehydrogenase

(ADH) to 2-methoxyacetaldehyde (MAAD)[7]. This intermediate is subsequently oxidized by

aldehyde dehydrogenase (ALDH) to form the proximate toxicant, [7],[8].

The mechanistic root of MAA's teratogenicity and testicular toxicity lies in its epigenetic

interference. MAA is a potent inhibitor of histone deacetylase (HDAC)[8]. By inhibiting HDAC,

MAA induces hyperacetylation of histones, which severely disrupts chromatin remodeling and
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transcriptional regulation. In rapidly dividing cell populations—such as embryonic tissues and

spermatocytes—this epigenetic dysregulation triggers apoptosis, leading to profound

developmental malformations (e.g., neural tube defects) and spermatocyte depletion[8],[9].
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Metabolic conversion of 2-methoxyethanol to methoxyacetic acid and subsequent HDAC

inhibition.

Section 3: Regulatory Landscape & Residual
Solvent Analysis
Because of the irreversible nature of its developmental toxicity, the ICH Q3C guidelines classify

2-methoxyethanol as a Class 2 Residual Solvent (solvents to be limited)[2],[10].

Table 2: ICH Q3C / USP <467> Regulatory Limits for 2-Methoxyethanol

Parameter Limit Regulatory Rationale

Classification Class 2
Non-genotoxic animal

carcinogen / teratogen[10].

Permitted Daily Exposure

(PDE)
0.5 mg/day

Derived from NOEL in animal

reproductive toxicity

studies[11].

Concentration Limit 50 ppm

Calculated based on a 10 g

daily maximum dose of the

drug product[2].

Section 4: Analytical Protocol: GC-FID/MS for
Residual 2-Methoxyethanol
The Analytical Challenge: that 2-methoxyethanol is "not readily detected by the headspace

injection conditions" typically used for other residual solvents[3],[12]. The causality is

thermodynamic: 2-methoxyethanol strongly hydrogen-bonds with water (the standard diluent)

and possesses a relatively high boiling point (125 °C)[6]. Consequently, its gas-liquid partition

coefficient heavily favors the liquid phase, resulting in negligible headspace concentration and

poor analytical sensitivity.

The Solution: To achieve the required Limit of Quantitation (LOQ) below 50 ppm, analysts must

employ a specialized Headspace Gas Chromatography (HS-GC) method utilizing a high-
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boiling, non-aqueous diluent—such as Dimethyl Sulfoxide (DMSO) or N-Methyl-2-pyrrolidone

(NMP)—combined with an elevated headspace equilibration temperature[13].

Step-by-Step Methodology (Self-Validating HS-GC-FID/MS):

Sample Preparation: Accurately weigh 100 mg of the API into a 20 mL headspace vial.

Diluent Addition: Add 5.0 mL of ultra-pure DMSO. Causality: DMSO disrupts the hydrogen

bonding network and acts as a high-boiling matrix, forcing 2-methoxyethanol into the vapor

phase[13].

Standard Preparation: Prepare a calibration curve of 2-methoxyethanol in DMSO ranging

from 5 ppm to 100 ppm, bracketing the 50 ppm limit.

Headspace Equilibration: Seal the vials with PTFE-lined septa. Incubate at 100 °C for 30

minutes. Causality: Elevating the temperature from the standard 80 °C to 100 °C provides

the thermal energy required to overcome the solvent's high boiling point.

GC Separation: Inject 1 mL of the headspace gas onto a polar capillary column (e.g., DB-

WAX, 30 m x 0.32 mm x 0.25 µm). Causality: The polar stationary phase ensures optimal

retention and sharp peak shapes for ether-alcohols.

Detection: Route the column effluent to a Flame Ionization Detector (FID) at 250 °C for

robust quantification. For complex API matrices, split the effluent to a Mass Spectrometer

(MS) monitoring m/z 45 and 76 for structural confirmation[11].

System Suitability (Self-Validation): Prior to sample analysis, inject a 50 ppm standard

solution six times. The system is validated only if the relative standard deviation (RSD) of the

peak area is ≤ 15%, and the signal-to-noise (S/N) ratio is ≥ 10.
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Modified HS-GC-FID/MS workflow to overcome 2-methoxyethanol's poor aqueous partitioning.

Section 5: Alternatives and Green Chemistry
Considerations
Given the stringent 50 ppm limit and severe occupational hazards, modern pharmaceutical

development strictly avoids 2-methoxyethanol. Green chemistry initiatives recommend

replacing it with safer alternatives such as Propylene glycol monomethyl ether (PGME).

Causality: PGME's secondary alcohol structure prevents its metabolism into toxic aldehyde or

carboxylic acid derivatives, rendering it significantly less toxic while maintaining similar

amphiphilic solvency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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